Cas no 6036-76-6 (L-ERYTHRO-DIHYDROSPHINGOSINE)

L-ERYTHRO-DIHYDROSPHINGOSINE is a bioactive sphingoid base derivative that serves as a key intermediate in sphingolipid metabolism. Its stereospecific erythro configuration ensures high biochemical relevance, making it valuable for research in lipid signaling, membrane biology, and ceramide synthesis. The compound exhibits stability and purity, suitable for enzymatic studies and structural investigations of sphingolipid pathways. Its well-defined chemical properties facilitate precise experimental reproducibility in studies involving cell proliferation, apoptosis, and lipid rafts. As a synthetic analog of natural sphingolipid precursors, it is widely utilized in pharmaceutical and biochemical research to elucidate metabolic mechanisms and develop therapeutic agents targeting sphingolipid-related disorders.
L-ERYTHRO-DIHYDROSPHINGOSINE structure
L-ERYTHRO-DIHYDROSPHINGOSINE structure
Product Name:L-ERYTHRO-DIHYDROSPHINGOSINE
CAS No:6036-76-6
MF:C18H39NO2
MW:301.507766008377
CID:951759
PubChem ID:6603822
Update Time:2025-11-02

L-ERYTHRO-DIHYDROSPHINGOSINE Chemical and Physical Properties

Names and Identifiers

    • L-ERYTHRO-DIHYDROSPHINGOSINE
    • D-(+)-erythro-dihydrosphingosine
    • dihydrosphingosine
    • erothry-sphinganine
    • L-threo-dihydrospingosine
    • L-THREO-SPHINGANINE, C18 CHAIN
    • SAFINGOL
    • Sphinganine
    • HB0257
    • 6036-76-6
    • Tox21_500451
    • Rel-(2R,3S)-2-aminooctadecane-1,3-diol
    • SMR000326929
    • HMS3261K04
    • Erythro-dihydrosphingosine
    • SR-01000075827-1
    • NCGC00015362-02
    • DL-erythro-2-Amino-1,3-octadecanediol
    • SCHEMBL7106054
    • DL-erythro-Dihydrosphingosine, >=99%, synthetic
    • SR-01000075827
    • 3102-56-5
    • MFCD00079141
    • SDCCGSBI-0050436.P002
    • NCGC00093867-01
    • 2R-Amino-1,3S-octadecanediol
    • AKOS040745171
    • NCGC00093867-03
    • CCG-204543
    • Lopac-D-6908
    • DTXSID701017398
    • D 6908
    • EU-0100451
    • L-erythro Sphinganine (d18:0)
    • DL-Sphinganine
    • Lopac0_000451
    • NCGC00015362-01
    • (2R,3S)-2-aminooctadecane-1,3-diol
    • CHEBI:167873
    • NCGC00093867-02
    • J-018226
    • DL-erythro-Dihydrosphingosine
    • NCGC00015362-04
    • NCGC00093867-04
    • LP00451
    • CHEMBL1487948
    • MLS002153314
    • NCGC00261136-01
    • DL-erythro-1,3-Dihydroxy-2-aminooctadecane
    • Inchi: 1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3/t17-,18+/m1/s1
    • InChI Key: OTKJDMGTUTTYMP-MSOLQXFVSA-N
    • SMILES: O[C@H]([C@@H](CO)N)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 301.29827
  • Monoisotopic Mass: 301.298079487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Solubility: DMSO: 25 mg/mL warm
  • PSA: 66.48

L-ERYTHRO-DIHYDROSPHINGOSINE Security Information

  • WGK Germany:3

L-ERYTHRO-DIHYDROSPHINGOSINE Pricemore >>

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Additional information on L-ERYTHRO-DIHYDROSPHINGOSINE

L-ERYTHRO-DIHYDROSPHINGOSINE (CAS No. 6036-76-6): A Comprehensive Guide to Its Properties and Applications

L-ERYTHRO-DIHYDROSPHINGOSINE (CAS No. 6036-76-6) is a bioactive sphingolipid metabolite that plays a crucial role in cellular signaling and membrane biology. This compound, also known as sphinganine, is a key intermediate in the biosynthesis of more complex sphingolipids, which are essential components of cell membranes and mediators of various physiological processes. The growing interest in sphingolipid metabolism and its implications for health and disease has made L-ERYTHRO-DIHYDROSPHINGOSINE a subject of extensive research in recent years.

The chemical structure of L-ERYTHRO-DIHYDROSPHINGOSINE consists of an 18-carbon amino alcohol backbone with two hydroxyl groups and an amino group. This structure is fundamental to its biological activity and its role as a precursor for ceramides and other sphingolipids. Researchers have identified sphingolipid pathways as critical regulators of cell growth, differentiation, and apoptosis, making compounds like L-ERYTHRO-DIHYDROSPHINGOSINE valuable tools for studying these processes.

In the field of dermatology, L-ERYTHRO-DIHYDROSPHINGOSINE has gained attention for its potential applications in skin care. Studies suggest that this compound may help maintain skin barrier function and hydration, addressing common concerns like dryness and aging. The cosmetic industry has shown increasing interest in sphingolipid-based ingredients as consumers seek more science-backed skincare solutions.

Recent advances in analytical techniques have enabled more precise measurement of L-ERYTHRO-DIHYDROSPHINGOSINE levels in biological samples. This has opened new avenues for research into metabolic disorders and biomarker discovery. Scientists are particularly interested in how alterations in sphingolipid metabolism may relate to various health conditions, making this compound a focal point for diagnostic and therapeutic development.

The pharmaceutical applications of L-ERYTHRO-DIHYDROSPHINGOSINE continue to expand as researchers uncover its potential in drug delivery systems. Its amphiphilic nature makes it suitable for formulating lipid-based carriers that can improve the bioavailability of therapeutic compounds. This application aligns with current trends in precision medicine and targeted drug delivery.

From a commercial perspective, the demand for high-purity L-ERYTHRO-DIHYDROSPHINGOSINE has grown steadily. Suppliers now offer various grades of this compound to meet the needs of research institutions, pharmaceutical companies, and cosmetic manufacturers. The market for sphingolipid derivatives is expected to continue its upward trajectory as applications diversify.

Quality control remains paramount when working with L-ERYTHRO-DIHYDROSPHINGOSINE. Analytical methods such as HPLC and mass spectrometry are routinely employed to verify purity and stability. Researchers emphasize the importance of proper storage conditions to maintain the compound's integrity over time.

In the context of current scientific trends, L-ERYTHRO-DIHYDROSPHINGOSINE research intersects with several hot topics including lipidomics, personalized medicine, and nutraceuticals. Its role in cellular signaling pathways continues to reveal new therapeutic possibilities, particularly in areas like inflammation modulation and metabolic regulation.

The biosynthesis of L-ERYTHRO-DIHYDROSPHINGOSINE in cells begins with the condensation of serine and palmitoyl-CoA, a process catalyzed by serine palmitoyltransferase. Understanding this pathway has become increasingly important as scientists explore ways to modulate sphingolipid levels for potential health benefits.

For researchers working with L-ERYTHRO-DIHYDROSPHINGOSINE, proper handling and documentation are essential. Material Safety Data Sheets (MSDS) provide important information about storage, handling, and disposal procedures to ensure safe laboratory practices.

The future of L-ERYTHRO-DIHYDROSPHINGOSINE research appears promising, with ongoing studies investigating its potential in various therapeutic areas. As our understanding of sphingolipid biology deepens, this compound is likely to remain at the forefront of lipid research and its applications in medicine and biotechnology.

In conclusion, L-ERYTHRO-DIHYDROSPHINGOSINE (CAS No. 6036-76-6) represents a fascinating intersection of biochemistry, medicine, and commercial applications. Its role in fundamental biological processes and potential therapeutic applications make it a compound of enduring scientific and commercial interest. As research techniques advance and our knowledge of sphingolipid metabolism expands, we can anticipate new discoveries and applications for this important biomolecule.

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